Cas no 1161415-28-6 (NOTA-bis(t-Bu ester))

NOTA-bis(t-Bu ester) is a bifunctional chelating agent widely used in radiopharmaceutical and biomedical research. Its key advantages include high stability when complexed with metal ions, particularly lanthanides and transition metals, due to the NOTA (1,4,7-triazacyclononane-1,4,7-triacetic acid) framework. The tert-butyl (t-Bu) ester groups enhance solubility in organic solvents and protect carboxylic acid functionalities, facilitating controlled deprotection for selective conjugation. This compound is valuable for labeling biomolecules, such as peptides and antibodies, for imaging and therapeutic applications. Its robust chelation properties and modular reactivity make it a preferred choice for developing targeted radiopharmaceuticals and probes in molecular imaging.
NOTA-bis(t-Bu ester) structure
NOTA-bis(t-Bu ester) structure
Product Name:NOTA-bis(t-Bu ester)
CAS No:1161415-28-6
MF:C20H37N3O6
MW:415.524286031723
MDL:MFCD32706549
CID:4674203
PubChem ID:44253556
Update Time:2025-06-14

NOTA-bis(t-Bu ester) Chemical and Physical Properties

Names and Identifiers

    • NOTA-bis(tBu)ester
    • NOTA(tBu)2
    • 2-[4,7-Bis[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-1,4,7-triazonan-1-yl]acetic acid
    • NOTA-bis(t-Bu ester)
    • AT11733
    • XH1579
    • SCHEMBL10063507
    • SY277263
    • 2-(4,7-Bis(2-(tert-butoxy)-2-oxoethyl)-1,4,7-triazonan-1-yl)acetic acid
    • 2-(4,7-bis(2-(t-butoxy)-2-oxoethyl)-1,4,7-triazonan-1-yl)acetic acid
    • {4,7-bis[2-(tert-butoxy)-2-oxoethyl]-1,4,7-triazonan-1-yl}acetic acid
    • Hexahydro-1H-1,4,7-Triazonine-1,4,7-triacetic Acid 4-bis(1,1-Dimethylethyl) Ester
    • 1161415-28-6
    • 2-[4,7-Bis[2-(tert-butoxy)-2-oxoethyl]-1,4,7-triazonan-1-yl]acetic Acid
    • CS-0356595
    • BP-27906
    • BS-48461
    • HY-W250574
    • MFCD32706549
    • 1H-1,4,7-Triazonine-1,4,7-triacetic acid, hexahydro-, 1,4-bis(1,1-dimethylethyl) ester
    • MDL: MFCD32706549
    • Inchi: 1S/C20H37N3O6/c1-19(2,3)28-17(26)14-22-9-7-21(13-16(24)25)8-10-23(12-11-22)15-18(27)29-20(4,5)6/h7-15H2,1-6H3,(H,24,25)
    • InChI Key: UACSRZWSADEYPK-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(CN1CCN(CC(=O)O)CCN(CC(=O)OC(C)(C)C)CC1)=O

Computed Properties

  • Exact Mass: 415.26823591g/mol
  • Monoisotopic Mass: 415.26823591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 10
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.6
  • XLogP3: -0.8

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 519.9±50.0 °C at 760 mmHg
  • Flash Point: 268.2±30.1 °C
  • Vapor Pressure: 0.0±2.9 mmHg at 25°C

NOTA-bis(t-Bu ester) Security Information

NOTA-bis(t-Bu ester) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Macrocyclics
B-620-100 mg
1,4,7-Triazacyclononane-1,4-bis-tert-butyl acetate-7-acetic acid
1161415-28-6 ≥ 95%
100MG
$217.00 2021-12-30
Macrocyclics
B-620-500 mg
1,4,7-Triazacyclononane-1,4-bis-tert-butyl acetate-7-acetic acid
1161415-28-6 ≥ 95%
500MG
$893.00 2021-12-30
Macrocyclics
B-620-1 g
1,4,7-Triazacyclononane-1,4-bis-tert-butyl acetate-7-acetic acid
1161415-28-6 ≥ 95%
1g
$1,241.00 2021-12-30
XI AN KANG FU NUO Biotechnology Co., Ltd.
BDN-4-500mg
NOTA-(COOt-Bu)2
1161415-28-6 >95.00%
500mg
¥2120.0 2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.
BDN-4-1g
NOTA-(COOt-Bu)2
1161415-28-6 >95.00%
1g
¥3060.0 2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.
BDN-4-250mg
NOTA-(COOt-Bu)2
1161415-28-6 >95.00%
250mg
¥1480.0 2023-09-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B931603-25mg
2-(4,7-Bis(2-(tert-butoxy)-2-oxoethyl)-1,4,7-triazonan-1-yl)acetic acid
1161415-28-6 97%
25mg
¥711.00 2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B931603-50mg
2-(4,7-Bis(2-(tert-butoxy)-2-oxoethyl)-1,4,7-triazonan-1-yl)acetic acid
1161415-28-6 97%
50mg
¥1,067.40 2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B931603-100mg
2-(4,7-Bis(2-(tert-butoxy)-2-oxoethyl)-1,4,7-triazonan-1-yl)acetic acid
1161415-28-6 97%
100mg
¥1,602.00 2022-09-02
abcr
AB532244-250 mg
NOTA-bis(tBu)ester; .
1161415-28-6
250MG
€605.40 2022-07-29

Additional information on NOTA-bis(t-Bu ester)

Comprehensive Guide to NOTA-bis(t-Bu ester) (CAS No. 1161415-28-6): Applications, Synthesis, and Research Trends

In the rapidly evolving field of chelate chemistry and radiopharmaceuticals, NOTA-bis(t-Bu ester) (CAS No. 1161415-28-6) has emerged as a critical bifunctional chelator for metal ion coordination. This compound, belonging to the NOTA derivatives family, is widely utilized in PET imaging probes, targeted drug delivery systems, and diagnostic agent development. Its unique tert-butyl ester protection enhances stability during peptide conjugation, making it indispensable in bioconjugation chemistry.

The growing demand for precision medicine and theranostic applications has propelled research into NOTA-based ligands. Scientists frequently search for "NOTA-bis(t-Bu ester) synthesis protocol" or "NOTA chelator vs. DOTA" – reflecting industry interest in optimizing radiometal labeling efficiency (e.g., with Ga-68, Cu-64). Recent studies highlight its superior kinetic inertness compared to linear chelators, particularly for alpha-emitting isotopes in cancer radiotherapy.

From a molecular structure perspective, NOTA-bis(t-Bu ester) features a 1,4,7-triazacyclononane core with two carboxylate t-Bu esters – a configuration that enables pH-controlled deprotection for selective biomolecule modification. This characteristic addresses the common researcher query: "How to remove t-Bu groups from NOTA derivatives?" The answer lies in controlled acidolysis conditions (typically TFA/DCM), which preserves the integrity of sensitive peptide substrates.

The compound's role in nanoparticle functionalization has gained traction, particularly for multimodal imaging agents combining MRI contrast and nuclear imaging. Publications on "NOTA-bis(t-Bu ester) click chemistry" demonstrate its compatibility with strain-promoted azide-alkyne cycloaddition (SPAAC), enabling bioorthogonal labeling of antibody-drug conjugates. This aligns with current trends toward modular radiopharmaceutical synthesis.

Quality control of CAS 1161415-28-6 requires rigorous HPLC purity analysis (typically >95%) and mass spectrometry verification. Storage recommendations (-20°C under argon) frequently appear in "NOTA ester stability" discussions, emphasizing the need to prevent ester hydrolysis during long-term storage. These protocols ensure optimal performance in clinical translation studies.

Emerging applications in immunoPET have spotlighted NOTA-bis(t-Bu ester)'s utility for immune checkpoint inhibitor tracking. The compound's low nonspecific binding makes it ideal for PD-L1 imaging agents – a hot topic in cancer immunotherapy research. Recent patents describe its incorporation into bispecific antibody constructs for tumor microenvironment targeting.

Environmental researchers are exploring NOTA derivatives for metal pollution remediation, leveraging their selective metal affinity. While 1161415-28-6 itself isn't used directly, its deprotected form shows promise for heavy metal sequestration – addressing searches like "NOTA for environmental chelation." This dual-use potential underscores the compound's versatility beyond biomedical applications.

The synthesis of NOTA-bis(t-Bu ester) typically involves cyclen intermediate alkylation followed by ester protection, with yield optimization being a frequent research focus. Advanced flow chemistry techniques have recently improved batch-to-batch consistency, particularly for GMP-grade production required in radiopharmaceutical manufacturing.

As the theranostics market expands (projected to reach $2.4B by 2027), NOTA-based bifunctional chelators like 1161415-28-6 will play increasingly vital roles. Their ability to bridge diagnostic imaging and therapeutic delivery positions them at the forefront of personalized oncology – answering the pressing medical need for "see and treat" cancer management strategies.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.